6-tert-Butyl-4-chloropyrrolo[2,1-f][1,2,4]triazine

• Molecular Formula: C10H12ClN3
• Molecular Weight: 209.67 g/mol
• IUPAC Name: 6-tert-butyl-4-chloropyrrolo[2,1-f][1,2,4]triazine
• InChI: InChI=1S/C10H12ClN3/c1-10(2,3)7-4-8-9(11)12-6-13-14(8)5-7/h4-6H,1-3H3
• InChI Key: XXASWEXOFRTPCR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=CN2C(=C1)C(=NC=N2)Cl

Description

6-tert-Butyl-4-chloropyrrolo[2,1-f][1,2,4]triazine is a useful research compound. Its molecular formula is C10H12ClN3 and its molecular weight is 209.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

6-tert-Butyl-pyrrolo[2,1-f][1,2,4]triazin-4-ol (0.43 mg, 2.26 mmol, 1 eq.) and POCl3 (4.21 mL, 45.2 mmol, 20 eq.) were mixed and refluxed for 4 hours. The mixture was stripped then restripped 3× from methylene chloride and then dissolved in methylene chloride and rinsed 3× with sat'd NaHCO3, 1× with brine. The organic layers were collected, dried and stripped in vacuo to yield 490 mg of 6-tert-butyl-4-chloro-pyrrolo[2,1-f][1,2,4]triazine as an amber oil. LCMS detects (M+H)+=210.

Synthesis routes and methods III

Procedure details

Preparation C7, Step 4: 6-tert-Butyl-pyrrolo[2,1-f][1,2,4]triazin-4-ol (0.43 mg, 2.26 mmol, 1 eq.) and POCl3 (4.21 mL, 45.2 mmol, 20 eq.) were mixed and refluxed for 4 hours. The mixture was stripped then restripped 3× from methylene chloride and then dissolved in methylene chloride and rinsed 3× with sat'd NaHCO3, 1× with brine. The organic layers were collected, dried and stripped in vacuo to yield 490 mg of 6-tert-butyl-4-chloro-pyrrolo[2,1-f][1,2,4]triazine as an amber oil. LCMS detects (M+H)+=210.